![molecular formula C26H23N3O3 B11395453 3-(2-hydroxyphenyl)-4-(4-methoxyphenyl)-5-(2-phenylethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one](/img/structure/B11395453.png)
3-(2-hydroxyphenyl)-4-(4-methoxyphenyl)-5-(2-phenylethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one
Description
This compound (hereafter referred to as Compound A) belongs to the pyrrolo[3,4-c]pyrazole class, characterized by a fused bicyclic core with a ketone group at position 4. Its structure includes:
- 3-(2-Hydroxyphenyl): A hydroxyl-substituted aromatic ring contributing to hydrogen bonding and solubility.
- 4-(4-Methoxyphenyl): A methoxy group at the para position, enhancing electron density and influencing receptor interactions.
- 5-(2-Phenylethyl): A hydrophobic side chain that may improve membrane permeability.
Compound A’s molecular formula is C27H25N3O3 (calculated molecular weight: 439.5 g/mol). Its unique substituent combination positions it as a candidate for diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer applications .
Properties
Molecular Formula |
C26H23N3O3 |
|---|---|
Molecular Weight |
425.5 g/mol |
IUPAC Name |
3-(2-hydroxyphenyl)-4-(4-methoxyphenyl)-5-(2-phenylethyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one |
InChI |
InChI=1S/C26H23N3O3/c1-32-19-13-11-18(12-14-19)25-22-23(20-9-5-6-10-21(20)30)27-28-24(22)26(31)29(25)16-15-17-7-3-2-4-8-17/h2-14,25,30H,15-16H2,1H3,(H,27,28) |
InChI Key |
FIEALEDMLKAOHI-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=C(C=C1)C2C3=C(C(=O)N2CCC4=CC=CC=C4)NN=C3C5=CC=CC=C5O |
Origin of Product |
United States |
Biological Activity
The compound 3-(2-hydroxyphenyl)-4-(4-methoxyphenyl)-5-(2-phenylethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one is a derivative of the pyrazole family, which has garnered attention for its diverse biological activities. Pyrazole derivatives are known for their potential therapeutic applications, including anti-inflammatory, analgesic, and anticancer properties. This article explores the biological activity of this specific compound, focusing on its pharmacological effects and underlying mechanisms.
1. Anti-inflammatory Activity
Research indicates that pyrazole derivatives exhibit significant anti-inflammatory effects. In studies involving similar compounds, it was found that modifications on the pyrazole ring can enhance anti-inflammatory properties by inhibiting pro-inflammatory cytokines such as TNF-α and IL-6. For instance, compounds with similar structures have demonstrated up to 85% inhibition of TNF-α at concentrations as low as 10 µM compared to standard drugs like dexamethasone .
2. Analgesic Effects
The analgesic properties of pyrazole derivatives have also been documented. Animal model studies suggest that these compounds can effectively reduce pain responses in models of acute and chronic pain. The mechanism often involves modulation of pain pathways through inhibition of cyclooxygenase (COX) enzymes, leading to decreased prostaglandin synthesis .
3. Anticancer Potential
Emerging evidence points to the anticancer potential of this compound class. Pyrazole derivatives have been shown to induce apoptosis in cancer cell lines and inhibit tumor growth. Studies reported that certain analogs exhibit cytotoxicity against various cancer types by targeting specific metabolic pathways and inducing cell cycle arrest .
The biological activities of 3-(2-hydroxyphenyl)-4-(4-methoxyphenyl)-5-(2-phenylethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one can be attributed to several mechanisms:
- Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit key enzymes involved in inflammation and cancer progression, such as COX and lipoxygenase.
- Cytokine Modulation : The ability to modulate cytokine levels contributes to both anti-inflammatory and anticancer activities.
- Induction of Apoptosis : The activation of apoptotic pathways is crucial for the anticancer effects observed in various studies.
Case Study 1: Anti-inflammatory Activity
In a controlled study involving a series of pyrazole derivatives, one compound demonstrated a significant reduction in carrageenan-induced paw edema in rats. This compound showed comparable efficacy to indomethacin, a well-known anti-inflammatory drug.
Case Study 2: Anticancer Efficacy
A recent study evaluated the cytotoxic effects of various pyrazole derivatives against human breast cancer cell lines (MCF-7). The results indicated that certain derivatives led to a dose-dependent decrease in cell viability, with IC50 values significantly lower than those observed for standard chemotherapeutics.
Data Table: Summary of Biological Activities
Scientific Research Applications
Antioxidant Activity
Research has highlighted the antioxidant capabilities of compounds containing the pyrazole core, including 3-(2-hydroxyphenyl)-4-(4-methoxyphenyl)-5-(2-phenylethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one. These compounds can mitigate oxidative stress, which is linked to various diseases. Studies have shown that derivatives with similar structures exhibit significant radical scavenging activity and can inhibit lipid peroxidation processes .
Medicinal Chemistry
The compound's structural features make it a candidate for further exploration in drug design and development. Its potential as a lead compound for synthesizing new pharmaceuticals targeting oxidative stress-related conditions is notable. For instance, pyrazole derivatives have been synthesized and evaluated for their efficacy against conditions such as cancer and neurodegenerative diseases .
Biological Evaluation
Biological assays have been conducted to assess the efficacy of this compound and its derivatives in various biological systems. In vitro studies demonstrate that certain derivatives can significantly inhibit enzymes associated with inflammatory pathways, such as lipoxygenase, which is crucial for developing anti-inflammatory drugs .
Case Study 1: Antioxidant Properties
A study focused on synthesizing novel pyrazole derivatives found that compounds similar to 3-(2-hydroxyphenyl)-4-(4-methoxyphenyl)-5-(2-phenylethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one exhibited potent antioxidant activity through various assays (DPPH, NO scavenging). These findings suggest that the compound could serve as a foundation for developing new antioxidants .
Case Study 2: Inhibition of Lipoxygenase
Another study evaluated the inhibition of lipoxygenase by pyrazole derivatives. The results indicated that certain compounds demonstrated significant inhibitory effects, which could lead to therapeutic applications for inflammatory diseases. This aligns with the properties of 3-(2-hydroxyphenyl)-4-(4-methoxyphenyl)-5-(2-phenylethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one and its potential utility in treating inflammatory conditions .
Comparison with Similar Compounds
Structural Analogs and Substituent Variations
Key structural analogs of Compound A differ in substituent groups, altering physicochemical and biological properties. Below is a comparative analysis:
Table 1: Structural and Functional Comparison of Compound A and Analogs
Impact of Substituents on Properties
- Hydroxyl Groups (Position 3) : Present in all analogs, these groups improve solubility via hydrogen bonding. Compound A’s 2-hydroxyphenyl group may enhance binding to enzymes like cyclooxygenase (anti-inflammatory targets) .
- Methoxy vs. Propoxy (Position 4): Methoxy (Compound A): Electron-donating, increases aromatic ring reactivity.
- Side Chain Variations (Position 5) :
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
